Cas no 2348329-05-3 (tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate)
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
- 2348329-05-3
- EN300-7153067
-
- Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-7-9(14)6-8(13)4-5-12/h8-9,14H,4-7,12H2,1-3H3/t8-,9-/m1/s1
- InChI Key: PVYGQRKKNPDLEE-RKDXNWHRSA-N
- SMILES: O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](CCN)C1
Computed Properties
- Exact Mass: 230.16304257g/mol
- Monoisotopic Mass: 230.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 75.8Ų
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7153067-0.05g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 0.05g |
$876.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-0.1g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 0.1g |
$917.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-0.25g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 0.25g |
$959.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-0.5g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 0.5g |
$1001.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-1.0g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 1.0g |
$1043.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-2.5g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 2.5g |
$2043.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-5.0g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 5.0g |
$3023.0 | 2023-07-06 | ||
| Enamine | EN300-7153067-10.0g |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate |
2348329-05-3 | 10.0g |
$4483.0 | 2023-07-06 |
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate
Introduction to tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3)
tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylic acid moiety. The presence of the chiral centers at the 2 and 4 positions, along with the hydroxyl and aminoethyl functionalities, imparts unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate is particularly interesting due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for drug discovery and development. The compound's ability to interact with key enzymes and receptors has been explored in several preclinical studies, demonstrating its potential as a lead compound for various diseases.
In terms of chemical synthesis, the preparation of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate involves several steps that require precise control over chirality and functional group protection. One common synthetic route involves the use of chiral auxiliaries or asymmetric catalysis to ensure the formation of the desired stereoisomer. The tert-butyl protecting group is often introduced to stabilize the carboxylic acid during these reactions, which can be selectively removed later in the synthetic sequence.
The physical and chemical properties of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate have been extensively characterized. It is typically obtained as a white solid with high purity and stability under standard laboratory conditions. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.
In recent years, significant advancements have been made in understanding the biological activity of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate. Studies have shown that this compound can effectively inhibit certain enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. These findings have implications for the treatment of diseases characterized by aberrant signaling, including cancer and neurodegenerative disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate. Early results have been promising, with some compounds demonstrating potent therapeutic effects while maintaining a favorable safety profile. These trials are crucial for advancing our understanding of the compound's pharmacological properties and potential clinical applications.
Beyond its direct therapeutic potential, tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate serves as an important building block in combinatorial chemistry approaches. Its modular structure allows for the facile introduction of diverse functional groups, enabling the rapid generation of large libraries of structurally related compounds. This capability is particularly valuable in high-throughput screening campaigns aimed at identifying new drug candidates.
In conclusion, tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2348329-05-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.
2348329-05-3 (tert-butyl (2R,4R)-2-(2-aminoethyl)-4-hydroxypyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)